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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606

A comprehensive analysis of the anti-cancer properties of Nardoguaianone compounds, with a
particular focus on Nardoguaianone L, reveals significant potential in preclinical settings,
especially against pancreatic cancer. This guide synthesizes the available experimental data to
provide researchers, scientists, and drug development professionals with an objective
comparison of its performance and a detailed overview of its mechanisms of action.

Comparative Efficacy of Nardoguaianone L in
Pancreatic Cancer

Nardoguaianone L, a novel guaiane-type sesquiterpenoid isolated from Nardostachys
jatamansi DC., has demonstrated noteworthy anti-tumor activity.[1][2] The primary focus of the
research has been on pancreatic cancer cell lines, where Nardoguaianone L has been shown
to inhibit cell viability and induce apoptosis.[3][4][5]

Quantitative Analysis of Anti-Cancer Effects

The following table summarizes the key quantitative data from studies on Nardoguaianone L's
effect on pancreatic cancer cells.
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Mechanisms of Action: Signaling Pathways

Nardoguaianone L exerts its anti-cancer effects through the modulation of several key signaling
pathways, leading to apoptosis and inhibition of cell proliferation and migration.

AGE-RAGE Signaling Pathway

In combination with gemcitabine, Nardoguaianone L activates the AGE-RAGE signaling
pathway.[1] This activation leads to an increase in reactive oxygen species (ROS) and a
decrease in mitochondrial membrane potential (MMP), ultimately triggering apoptosis in
pancreatic cancer cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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